N-(4-bromophenyl)-2-imino-2H-chromene-3-carboxamide

• IUPAC Name: N-(4-bromophenyl)-2-iminochromene-3-carboxamide
• InChI: InChI=1S/C16H11BrN2O2/c17-11-5-7-12(8-6-11)19-16(20)13-9-10-3-1-2-4-14(10)21-15(13)18/h1-9,18H,(H,19,20)
• InChI Key: CNWRYEONWDMQFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=N)O2)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C16H11BrN2O2
• Molecular Weight: 343.17 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. Unfortunately, without specific data, it’s difficult to provide a detailed analysis.

Scientific Research Applications

Synthesis Methods

• N-(4-bromophenyl)-2-imino-2H-chromene-3-carboxamide and similar compounds have been synthesized through various methods. For instance, a green chemistry approach was used for the synthesis of 2-imino-2H-chromene-3-carboxamides, demonstrating eco-friendly and efficient production methods (Proença & Costa, 2008).

Antimicrobial Activity

• Some derivatives of 2-imino-2H-chromene-3-carboxamides have shown promising antimicrobial properties. A study synthesized N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides and found that these compounds exhibited antimicrobial activity (Ukhov et al., 2021).

Potential in Cancer Treatment

• Certain 2-imino-2H-chromene-3(N-aryl)carboxamides have been identified as potential cytotoxic agents against cancer cell lines, indicating their potential in cancer treatment applications (Gill, Kumari, & Bariwal, 2016).

Alzheimer's Disease Research

• Derivatives of phenylimino-2H-chromen-3-carboxamide have been investigated for their potential as inhibitors of β-secretase (BACE1), which is significant in Alzheimer's disease research (Edraki et al., 2013).

Chemical Structure and Properties

• Studies have focused on the crystal structures of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides, including bromophenyl variants, to understand their molecular properties and potential applications (Gomes et al., 2015).

Synthesis of Heterocyclic Compounds

• Research has also been conducted on the synthesis of various heterocyclic compounds using 2-imino-2H-chromene-3-carboxamides, which is significant in the development of new pharmaceuticals and materials (Azab & Latif, 2012).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological systems to produce its effects. Without more information, it’s difficult to provide a detailed analysis.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, it might be harmful if inhaled, cause skin or eye irritation, or be hazardous to the environment. Proper handling and disposal procedures should be followed to ensure safety.